Cas no 65602-18-8 ((2-oxopropyl)(triphenyl)phosphonium iodide)
65602-18-8 structure
Product Name:(2-oxopropyl)(triphenyl)phosphonium iodide
CAS No:65602-18-8
MF:C21H20IOP
MW:446.261138916016
CID:1692974
PubChem ID:3050055
Update Time:2025-04-21
(2-oxopropyl)(triphenyl)phosphonium iodide Chemical and Physical Properties
Names and Identifiers
-
- (2-oxopropyl)(triphenyl)phosphonium iodide
- 2-oxopropyl(triphenyl)phosphanium,iodide
- ACETONYLTRIPHENYLPHOSPHONIUM IODIDE
- DTXSID00984179
- Phosphonium, acetonyltriphenyl-, iodide
- (2-Oxopropyl)triphenylphosphonium iodide
- 65602-18-8
- (2-Oxopropyl)(triphenyl)phosphanium iodide
- (2-Oxopropyl)triphenylphosphoniumiodide
-
- Inchi: 1S/C21H20OP.HI/c1-18(22)17-23(19-11-5-2-6-12-19,20-13-7-3-8-14-20)21-15-9-4-10-16-21;/h2-16H,17H2,1H3;1H/q+1;/p-1
- InChI Key: VFKIBTLHGDESLT-UHFFFAOYSA-M
- SMILES: [I-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC(C)=O
Computed Properties
- Exact Mass: 425.8727
- Monoisotopic Mass: 446.02965g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 328
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
(2-oxopropyl)(triphenyl)phosphonium iodide Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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